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Introduction: llluminating the Role of PPAR« in
Cellular Metabolism

Peroxisome proliferator-activated receptor alpha (PPARQ) is a ligand-activated transcription
factor that holds a central position in the regulation of lipid metabolism, inflammation, and
energy homeostasis.[1][2] As a member of the nuclear receptor superfamily, PPARa acts as a
critical sensor for fatty acids and their derivatives. Upon activation, it orchestrates a
transcriptional cascade that governs the expression of a multitude of genes involved in fatty
acid transport, uptake, and catabolism. Given its pivotal role, PPARa has emerged as a
significant therapeutic target for metabolic disorders such as hyperlipidemia and non-alcoholic
fatty liver disease.

Calcium clofibrate, a salt of the fibric acid derivative clofibric acid, is a potent and widely
utilized PPARa agonist. Its utility in the research setting is unparalleled for dissecting the
intricate signaling pathways governed by PPARa. This guide provides a comprehensive
overview and detailed protocols for employing calcium clofibrate as a tool to investigate
PPARa signaling in both in vitro and in vivo models.
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Mechanism of Action: A Transcriptional Symphony

Calcium clofibrate exerts its effects by directly binding to and activating PPARa. This
activation triggers a conformational change in the receptor, leading to its heterodimerization
with the retinoid X receptor (RXR).[3] This PPAR0/RXR complex then binds to specific DNA
sequences known as peroxisome proliferator response elements (PPRES) located in the
promoter regions of target genes.[1][3] This binding event recruits a suite of coactivator
proteins, initiating the transcription of genes that regulate lipid metabolism and inflammatory
responses.[1]

The downstream consequences of PPARa activation are profound. Key among these is the
upregulation of genes involved in fatty acid oxidation, such as carnitine palmitoyltransferase 1A
(CPT1A) and acyl-CoA oxidase 1 (ACOX1).[4] This leads to an increased breakdown of fatty
acids, a hallmark of PPARa activation.

Visualizing the PPARa Signaling Pathway

To comprehend the cascade of events initiated by calcium clofibrate, a visual representation
of the PPARa signaling pathway is indispensable.
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Caption: A diagram of the PPARa signaling pathway activated by Calcium Clofibrate.

Experimental Protocols: A Practical Guide
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The following protocols provide a robust framework for studying PPARa signaling using
calcium clofibrate.

Preparation of Calcium Clofibrate Stock Solutions

Rationale: Proper preparation and storage of calcium clofibrate are critical for experimental
consistency. Calcium clofibrate is practically insoluble in water but soluble in organic solvents
like dimethyl sulfoxide (DMSO).[5][6]

Materials:

e Calcium Clofibrate powder (CAS 39087-48-4)[6]
e Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile, nuclease-free microcentrifuge tubes
Protocol:

o Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of Calcium
Clofibrate powder.

» Dissolve the powder in an appropriate volume of DMSO to create a high-concentration stock
solution (e.g., 100 mM).

» Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C) may
aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.[7]

» Store the aliquots at -20°C for long-term storage (months to years). For short-term storage
(days to weeks), 4°C is acceptable.[6]

Note on Vehicle Controls: For all experiments, a vehicle control (DMSO at the same final
concentration used for the clofibrate treatment) must be included to account for any effects of
the solvent on the experimental system.
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In Vitro Studies: Cell Culture Models

Rationale: Cell culture models provide a controlled environment to study the direct effects of

calcium clofibrate on cellular processes.

Experimental Workflow for In Vitro Studies:
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Caption: A generalized workflow for in vitro experiments using Calcium Clofibrate.

Protocol: Treatment of Cultured Cells
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» Plate cells (e.g., HepG2, primary hepatocytes) at an appropriate density and allow them to
adhere overnight.

» The following day, dilute the calcium clofibrate stock solution in fresh culture medium to the
desired final concentration. Common working concentrations range from 10 uM to 500 pM.

* Remove the old medium from the cells and replace it with the medium containing calcium
clofibrate or the vehicle control.

 Incubate the cells for the desired treatment duration (typically 24 to 48 hours).

o After incubation, harvest the cells for downstream analysis.

In Vivo Studies: Animal Models

Rationale: Animal models are essential for understanding the systemic effects of calcium
clofibrate on lipid metabolism and overall physiology.

Protocol: Administration of Calcium Clofibrate to Rodents

o Formulation: Prepare a dosing solution of calcium clofibrate. A common vehicle is corn oil.
[1] For oral gavage, the compound can be suspended in a vehicle such as 0.5%
carboxymethylcellulose.

o Dosage: Dosages in rodents typically range from 50 to 250 mg/kg body weight per day.[2]

o Administration: Administer the formulated calcium clofibrate or vehicle control to the
animals daily via the chosen route (e.g., oral gavage, intraperitoneal injection).

o Duration: Treatment duration can vary from a few days to several weeks depending on the
experimental aims.

o Sample Collection: At the end of the treatment period, collect blood and tissues (e.g., liver,
heart, skeletal muscle) for analysis.
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Parameter In Vitro (Cell Culture) In Vivo (Rodent Models)

Compound Calcium Clofibrate Calcium Clofibrate

Corn oil, 0.5%

Vehicle DMSO

Carboxymethylcellulose
Concentration/Dosage 10 uM - 500 pM 50 - 250 mg/kg/day
Treatment Duration 24 - 48 hours Days to Weeks
Controls Vehicle (DMSO) Vehicle (e.g., Corn oil)

Table 1: Recommended Experimental Parameters for Calcium Clofibrate Studies.

Assessing PPARa Activation: Key Molecular Assays

The following are essential techniques to quantify the activation of PPARa and its downstream

targets.

Quantitative Real-Time PCR (qPCR)

Rationale: gPCR is a sensitive method to measure changes in the mRNA expression of PPARa

target genes.
Protocol:

* RNA Extraction: Isolate total RNA from treated cells or tissues using a commercially
available kit.

o cDNA Synthesis: Reverse transcribe the RNA into cDNA.
e (PCR: Perform gPCR using primers specific for PPARa target genes.

o Data Analysis: Normalize the expression of the target genes to a stable housekeeping gene
(e.g., GAPDH, B-actin) and calculate the fold change in expression relative to the vehicle-
treated control group.
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Forward Primer

Reverse Primer

Gene Species

(5I_3l) (5I_3l)

ATCAATCGGACTCT TCAGGGAGTAGCGC
CPT1A Human

GGAAACGG ATAGTGAA

GCATCCTPERAAGT GGTACACGACCAAC
ACOX1 Human

TGACCAAG AACAGATG

GCTTTGCCACCAGG TGGTCGACAAACAC
FABP1 Human

AAAGTG GAAGAC

AGAGCCCCATCTGT ACTGGGTGTCCGAT
Ppara Mouse

CCTCTC TCAGTT

CTCCGCCTGAGCCA CACCAGTGATGATG
Cptla Mouse

TGAAG CCATTCT

CAGGACACCACACT TCCGATAGCACGGT
Acox1 Mouse

GGATGA AGGAAA

Table 2: Validated gPCR Primer Sequences for Human and Mouse PPARa Target Genes.

Western Blotting

Rationale: Western blotting allows for the detection and quantification of changes in the protein
levels of PPARa and its downstream targets.

Protocol:

o Protein Extraction: Isolate total or nuclear protein extracts from treated cells or tissues. For
PPARa, which is a nuclear receptor, preparing nuclear extracts is recommended for optimal
detection. A detailed protocol for nuclear protein extraction can be found in established
methodologies.[8]

» Protein Quantification: Determine the protein concentration of each lysate.

o SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF
or nitrocellulose membrane.
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e Immunoblotting:

o Block the membrane to prevent non-specific antibody binding.

o Incubate with a primary antibody specific for PPARa or a target protein.

o Wash and incubate with an appropriate HRP-conjugated secondary antibody.
» Detection: Visualize the protein bands using a chemiluminescent substrate.

¢ Analysis: Quantify the band intensities and normalize to a loading control (e.g., 3-actin for
total lysates, Lamin B1 for nuclear extracts).

Expected Band

Antibody Supplier Cat. No. Dilution _

Size
PPARa Abcam ab126285 1:1000 ~52 kDa
PPAR« Thermo Fisher PA1-822A 1-3 pg/mL ~52 kDa

Table 3: Validated Primary Antibodies for PPARa Western Blotting.

Luciferase Reporter Assay

Rationale: This cell-based assay provides a direct measure of PPARa transcriptional activity.
Protocol:

» Transfection: Co-transfect cells (e.g., HEK293T, HepG2) with a PPRE-driven luciferase
reporter plasmid, a PPARa expression plasmid, and a control plasmid (e.g., Renilla
luciferase for normalization).

o Treatment: After transfection, treat the cells with calcium clofibrate or a vehicle control.

e Lysis and Measurement: Lyse the cells and measure both firefly and Renilla luciferase
activities using a dual-luciferase assay system.
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» Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to
control for transfection efficiency. Calculate the fold induction of luciferase activity relative to
the vehicle-treated control.

Safety and Handling

Calcium clofibrate should be handled with appropriate safety precautions.[9]

Wear personal protective equipment, including gloves, lab coat, and safety glasses.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately and thoroughly with water.

Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.[9]
[10][11][12]

Conclusion

Calcium clofibrate is an invaluable pharmacological tool for elucidating the multifaceted roles
of PPARa in health and disease. By employing the robust protocols and analytical methods
outlined in this guide, researchers can confidently investigate the molecular mechanisms of
PPARa signaling, paving the way for new therapeutic strategies targeting this critical metabolic
regulator.

References

o Clofibrate - Some Pharmaceutical Drugs - NCBI Bookshelf - NIH. (n.d.). Retrieved January
25, 2026, from [Link]

e Human Peroxisome Proliferator-Activated Receptor Alpha - Indigo Biosciences. (n.d.).
Retrieved January 25, 2026, from [Link]

e Novel Use of a Lipid-Lowering Fibrate Medication to Prevent Nicotine Reward and Relapse:
Preclinical Findings - PubMed Central. (2012, March 28). Retrieved January 25, 2026, from
[Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b1208866/docs?utm_src=pdf-body#calcium-clofibrate-a-researcher-s-guide-to-investigating-ppar-signaling
https://www.fishersci.com/store/msds?partNumber=AAJ6034206&productDescription=CLOFIBRATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6034206&productDescription=CLOFIBRATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://chemicalsafety.com/keeping-safe-with-calcium-chloride-important-tips-to-know/
https://www.ehs.com/blogs/calcium-chloride-safety-tips/
https://www.benchchem.com/product/b1208866/docs?utm_src=pdf-body#calcium-clofibrate-a-researcher-s-guide-to-investigating-ppar-signaling
https://www.ncbi.nlm.nih.gov/books/NBK390799/
https://www.indigobiosciences.com/products/nuclear-receptor-assays/ppar-alpha/ib00111-human-ppar-alpha-reporter-assay-system
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3314988/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PPRE-luciferase reporter assay - Bio-protocol. (n.d.). Retrieved January 25, 2026, from
[Link]

Clofibrate causes an upregulation of PPAR-a target genes but does not alter expression of
SREBP target genes in liver and adipose tissue of pigs. (n.d.). Retrieved January 25, 2026,
from [Link]

The whole transcriptome effects of the PPARa agonist fenofibrate on livers of hepatocyte
humanized mice - PMC. (2018, June 7). Retrieved January 25, 2026, from [Link]

(PDF) Challenges in Dissolution Testing - ResearchGate. (2025, August 6). Retrieved
January 25, 2026, from [Link]

Activation of PPARa decreases bile acids in livers of female mice while maintaining bile flow
and biliary bile acid excretion - PMC. (n.d.). Retrieved January 25, 2026, from [Link]

PPAR alpha Antibody 42-4600 from Thermo Fisher Scientific | Biocompare.com. (n.d.).
Retrieved January 25, 2026, from [Link]

Comparative Analysis of Gene Regulation by the Transcription Factor PPARa between
Mouse and Human | PLOS ONE. (2009, August 27). Retrieved January 25, 2026, from [Link]

Clofibrate Treatment Decreases Inflammation and Reverses Myocardial Infarction-Induced
Remodelation in a Rodent Experimental Model - MDPI. (2019, January 12). Retrieved
January 25, 2026, from [Link]

Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System - INDIGO
Biosciences. (n.d.). Retrieved January 25, 2026, from [Link]

Protocol for crude nuclear protein extraction for western blot (yeast)? - ResearchGate.
(2017, January 9). Retrieved January 25, 2026, from [Link]

Clofibrate increases long-chain fatty acid oxidation by neonatal pigs - PubMed. (2014,
November 15). Retrieved January 25, 2026, from [Link]

2.5. Luciferase reporter assays - Bio-protocol. (n.d.). Retrieved January 25, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://bio-protocol.org/e101010
https://pubmed.ncbi.nlm.nih.gov/17634620/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5991979/
https://www.researchgate.net/publication/280951163_Challenges_in_Dissolution_Testing
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4019777/
https://www.biocompare.com/Product-Details/43981-PPAR-alpha-Antibody/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0006796
https://www.mdpi.com/1422-0067/20/2/309
https://www.indigobiosciences.com/media/wysiwyg/IB00111_PPARa_h_Assay_Sys_Tech_Manual_10.22.18.pdf
https://www.researchgate.net/post/Protocol_for_crude_nuclear_protein_extraction_for_western_blot_yeast
https://pubmed.ncbi.nlm.nih.gov/25332467/
https://bio-protocol.org/e4575
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

enhancement of dissolution rate of clofibrate by using various solid dispersion techniques -
PHARMACEUTICAL SCIENCES. (n.d.). Retrieved January 25, 2026, from [Link]

Calcium Chloride Stock Solution Preparation and Recipe - NovoPro Bioscience Inc. (n.d.).
Retrieved January 25, 2026, from [Link]

Treatment with PPARa Agonist Clofibrate Inhibits the Transcription and Activation of
SREBPs and Reduces Triglyceride and Cholesterol Levels in Liver of Broiler Chickens - NIH.
(n.d.). Retrieved January 25, 2026, from [Link]

Keeping Safe with Calcium Chloride: Important Tips to Know - Chemical Safety. (2023, April
11). Retrieved January 25, 2026, from [Link]

Discovery of peroxisome proliferator—activated receptor a (PPARQ) activators with a ligand-
screening system using a human PPARa-expressing cell line - PMC. (n.d.). Retrieved
January 25, 2026, from [Link]

A distal enhancer of Ppara regulates thermogenesis and mitochondrial function in brown fat.
(2025, October 23). Retrieved January 25, 2026, from [Link]

Parallel induction of mouse and human PPARa target genes by fenofibrate... | Download
Scientific Diagram - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

Ppara Mouse qPCR Primer Pair (NM_011144) | MP210760 | OriGene Technologies Inc.
(n.d.). Retrieved January 25, 2026, from [Link]

Calcium Citrate Calcium Glubionate Syrup - USP-NF. (n.d.). Retrieved January 25, 2026,
from [Link]

(PDF) Enhancement of dissolution rate of Clofibrate BCS Class —II drug by using liquisolid
compact technology - ResearchGate. (2025, August 8). Retrieved January 25, 2026, from
[Link]

Gene Expression Profiling of the PPAR-alpha Agonist Ciprofibrate in the Cynomolgus
Monkey Liver | Toxicological Sciences | Oxford Academic. (2005, November 15). Retrieved
January 25, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.pharmasm.com/index.php/pharmasm/article/view/100
https://www.novoprolabs.com/support/biology-protocols/calcium-chloride-stock-solution-preparation-and-recipe-455.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4058204/
https://www.chemicalsafety.com/keeping-safe-with-calcium-chloride-important-tips-to-know/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6349015/
https://www.nature.com/articles/s41467-023-36573-w
https://www.researchgate.net/figure/Parallel-induction-of-mouse-and-human-PPARa-target-genes-by-fenofibrate-Primary-mouse_fig3_264426551
https://www.origene.com/products/genes-expression/qpcr/primer-pairs/ppara-mp210760
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/calcium_citrate_rb_20120201.pdf
https://www.researchgate.net/publication/281279584_Enhancement_of_dissolution_rate_of_Clofibrate_BCS_Class_II_drug_by_using_liquisolid_compact_technology
https://academic.oup.com/toxsci/article/88/1/250/1654316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The hyperlipidaemic drug fenofibrate significantly reduces infection by SARS-CoV-2 in cell
culture models | bioRxiv. (2021, January 19). Retrieved January 25, 2026, from [Link]

Calcium Chloride Hazards & Safety Tips | VelocityEHS. (2015, May 14). Retrieved January
25, 2026, from [Link]

GENERAL INFORMATION - PMDA. (n.d.). Retrieved January 25, 2026, from [Link]

Clofibrate | 1X100MG | C12H15CIO3 | 677462 | 637-07-0 - HPC Standards. (n.d.). Retrieved
January 25, 2026, from [Link]

Leucovorin Calcium - ASHP Publications. (n.d.). Retrieved January 25, 2026, from [Link]

Homebrew for NE-PER Nuclear/Cytoplasmic Extraction Reagents kit from Thermo? - Reddit.
(2024, December 17). Retrieved January 25, 2026, from [Link]

Pharmacologic activation of peroxisome proliferator-activating receptor-a accelerates hepatic
fatty acid oxidation in neonatal pigs | Oncotarget. (2018, May 8). Retrieved January 25,
2026, from [Link]

Full article: Development of self-nanoemulsifying drug delivery systems for the enhancement
of solubility and oral bioavailability of fenofibrate, a poorly water-soluble drug - Taylor &
Francis. (2016, June 14). Retrieved January 25, 2026, from [Link]

5-Aminoimidazole-4-carboxyamide-ribonucleoside (AICAR)-Stimulated Hepatic Expression
of Cyp4al0, Cyp4al4, Cyp4a3l, and Other Peroxisome Proliferator-Activated Receptor a-
Responsive Mouse Genes Is AICAR 5'-Monophosphate-Dependent and AMP-Activated
Protein Kinase-Independent - PMC. (n.d.). Retrieved January 25, 2026, from [Link]

Luciferase Reporter Assay in Molecular Biology. (n.d.). Retrieved January 25, 2026, from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.biorxiv.org/content/10.1101/2021.01.18.427135v1.full
https://www.ehs.com/2015/05/calcium-chloride-hazards-safety-tips/
https://www.pmda.go.jp/files/000252825.pdf#page=1661
https://www.hpcstandards.com/products/677462
https://www.ashp.org/-/media/assets/products-services/docs/leucovorin-calcium.pdf
https://www.reddit.com/r/labrats/comments/18kky8k/homebrew_for_neper_nuclearcytoplasmic_extraction/
https://www.oncotarget.com/article/24853/text/
https://www.tandfonline.com/doi/full/10.3109/10717544.2016.1192534
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3221516/
https://www.cd-genomics.com/luciferase-reporter-assay.html
https://www.benchchem.com/product/b1208866?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

1. Activation of PPARa decreases bile acids in livers of female mice while maintaining bile
flow and biliary bile acid excretion - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Treatment with PPARa Agonist Clofibrate Inhibits the Transcription and Activation of
SREBPs and Reduces Triglyceride and Cholesterol Levels in Liver of Broiler Chickens -
PMC [pmc.ncbi.nlm.nih.gov]

4. The whole transcriptome effects of the PPARa agonist fenofibrate on livers of hepatocyte
humanized mice - PMC [pmc.ncbi.nlm.nih.gov]

5. Clofibrate - Some Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
6. medkoo.com [medkoo.com]

7. medchemexpress.com [medchemexpress.com]

8. docs.abcam.com [docs.abcam.com]

9. fishersci.com [fishersci.com]

10. cdn.caymanchem.com [cdn.caymanchem.com]

11. chemicalsafety.com [chemicalsafety.com]

12. ehs.com [ehs.com]

To cite this document: BenchChem. [Calcium Clofibrate: A Researcher's Guide to
Investigating PPARa Signaling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208866/docs#calcium-clofibrate-a-researcher-s-
guide-to-investigating-ppar-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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